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Compound of Interest

Compound Name:
1,1-Dimethylguanidine

hydrochloride

Cat. No.: B146694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
This section provides fundamental identification and structural information for 1,1-
Dimethylguanidine hydrochloride.

Chemical Identity

Parameter Value Reference

Compound Name
1,1-Dimethylguanidine

hydrochloride

Synonyms

N,N-Dimethylguanidine

hydrochloride, as-

Dimethylguanidine

hydrochloride

CAS Number 22583-29-5

Molecular Formula C₃H₁₀ClN₃

Molecular Weight 123.59 g/mol
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Chemical Structure

The chemical structure of 1,1-Dimethylguanidine hydrochloride is presented below. The

positive charge is delocalized across the guanidinium group.

Chemical Structure of 1,1-Dimethylguanidine

Physicochemical Properties
A summary of the key physicochemical properties of 1,1-Dimethylguanidine hydrochloride is

provided in the table below. These properties are crucial for its handling, formulation, and

application in experimental settings.

Property Value

Appearance White to off-white crystalline solid

Melting Point >300 °C (decomposes)

Solubility Soluble in water

pKa ~13.5 (of the conjugate acid)

Biological Activity and Pharmacological Data
1,1-Dimethylguanidine hydrochloride is recognized for its activity as an inhibitor of nitric

oxide synthases (NOS), enzymes pivotal in the production of the signaling molecule nitric oxide

(NO).

Nitric Oxide Synthase (NOS) Inhibition
1,1-Dimethylguanidine has been demonstrated to be a potent inhibitor of both the inducible

(iNOS) and constitutive (cNOS) isoforms of nitric oxide synthase.[1] A comparative study has

shown that while it is a potent inhibitor of both isoforms, it is approximately 10-fold less potent

than aminoguanidine as an inhibitor of cytokine-induced nitric oxide formation.[1]
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Target Activity
Potency Relative to
Aminoguanidine (for iNOS)

Inducible Nitric Oxide

Synthase (iNOS)
Inhibitor ~10-fold less potent

Constitutive Nitric Oxide

Synthase (cNOS)
Potent Inhibitor Not specified

Signaling Pathway Involvement
The primary signaling pathway affected by 1,1-Dimethylguanidine is the nitric oxide/cyclic

guanosine monophosphate (NO/cGMP) pathway. By inhibiting NOS, 1,1-Dimethylguanidine

reduces the synthesis of nitric oxide from L-arginine. Nitric oxide is a key activator of soluble

guanylate cyclase (sGC), which in turn catalyzes the formation of cGMP from GTP. Cyclic GMP

acts as a second messenger, activating protein kinase G (PKG) and modulating various

downstream cellular processes, including smooth muscle relaxation, neurotransmission, and

immune responses.
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Substrate

Enzyme

Inhibitor

Downstream Signaling

L-Arginine

Nitric Oxide Synthase
(iNOS, cNOS)

Substrate

Soluble Guanylate
Cyclase (sGC)

Nitric Oxide (NO) activates

1,1-Dimethylguanidine

Inhibition

Cyclic GMP
(cGMP)

GTP to cGMP Protein Kinase G
(PKG)

Activates Physiological Responses
(e.g., vasodilation)

Phosphorylation
of target proteins
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Start Materials:
- Dimethylamine HCl

- Dicyandiamide
- Solvent

Reaction:
- Heat to 120-140 °C

- Stir for 3-5 hours

Cooling & Precipitation

Isolation:
- Vacuum Filtration

- Ethanol Wash

Purification:
- Recrystallize from Ethanol

Final Product:
- Collect Crystals
- Wash with Ether

- Dry under Vacuum

1,1-Dimethylguanidine HCl
(White Crystalline Solid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7506664/
https://www.benchchem.com/product/b146694#1-1-dimethylguanidine-hydrochloride-cas-number-and-structure
https://www.benchchem.com/product/b146694#1-1-dimethylguanidine-hydrochloride-cas-number-and-structure
https://www.benchchem.com/product/b146694#1-1-dimethylguanidine-hydrochloride-cas-number-and-structure
https://www.benchchem.com/product/b146694#1-1-dimethylguanidine-hydrochloride-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

